Cas no 1361553-96-9 (3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361553-96-9
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968736
• Update Time: 2025-06-08

3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-3-5(4-8(14)9(7)15)11-10(16)6(12(18)19)1-2-17-11/h1-4H,16H2,(H,18,19)
• InChI Key： AUXGGEYGOQCOJU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=C(C(=O)O)C=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 3.8
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid

3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1361553-96-9): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1361553-96-9) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in various areas, including drug development, agrochemicals, and materials science. This article provides a comprehensive overview of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid, delving into its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid is a derivative of isonicotinic acid with a distinctive functional group arrangement. The compound features an amino group at the 3-position and a trichlorophenyl substituent at the 2-position of the isonicotinic acid backbone. This unique structure imparts specific chemical properties that make it an interesting subject for study. The molecular formula of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid is C₁₁H₇Cl₃N₂O₂, with a molecular weight of approximately 298.04 g/mol.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Additionally, its stability under different conditions has been well-documented, making it suitable for long-term storage and handling in laboratory settings.

Synthesis Methods

The synthesis of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid involves several well-established methods that have been optimized over the years to improve yield and purity. One common approach involves the reaction of 2-chloro-5-nitropyridine with 3,4,5-trichlorophenylamine followed by reduction to form the amino derivative. Another method utilizes the coupling of 2-chloroisonicotinic acid with 3,4,5-trichloroaniline in the presence of a suitable coupling agent.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve product yields while minimizing waste generation. These developments highlight the ongoing efforts to make chemical processes more sustainable and efficient.

Biological Activities

3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid has been investigated for its potential biological activities in various contexts. One area of interest is its antimicrobial properties. Studies have demonstrated that this compound exhibits significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

In addition to its antimicrobial activity, 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid has shown promise as an antifungal agent. Research has indicated that it can effectively inhibit the growth of several fungal species, making it a potential candidate for the development of new antifungal drugs.

Clinical Applications and Drug Development

The potential applications of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid in drug development are diverse and promising. Its antimicrobial properties have led to its evaluation as a potential therapeutic agent for treating bacterial infections. Preclinical studies have shown that this compound can effectively reduce bacterial loads in infected tissues without causing significant toxicity to host cells.

Beyond antimicrobial applications, there is growing interest in exploring the use of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential for treating certain types of cancer.

Recent Research Advancements

The field of chemical and pharmaceutical research is continually evolving, and recent studies have provided new insights into the properties and applications of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid. For example, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing novel antibiotics against multidrug-resistant bacteria. The researchers identified several structural modifications that enhanced the antibacterial activity while reducing toxicity.

In another study published in Organic Letters, scientists investigated the photochemical properties of 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid. They found that exposure to UV light induced significant changes in the electronic structure of the molecule, leading to enhanced reactivity towards certain substrates. This discovery opens up new possibilities for using this compound in photochemical reactions and materials science applications.

Safety Considerations and Future Prospects

Safety is a critical consideration in the development and use of any chemical compound. While preliminary studies suggest that 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid has low toxicity at therapeutic concentrations, further research is needed to fully understand its safety profile. Ongoing toxicological studies are being conducted to evaluate potential long-term effects and identify any adverse reactions.

The future prospects for 3-Amino-2-(3,4,5-trichlorophenyl)isonicotinic acid are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize synthesis methods, this compound may play a significant role in advancing various fields within chemical and pharmaceutical sciences.